Cas no 31191-46-5 (Benzene,2-(3-bromopropoxy)-1-chloro-4-nitro-)
31191-46-5 structure
Product Name:Benzene,2-(3-bromopropoxy)-1-chloro-4-nitro-
CAS No:31191-46-5
MF:C9H9BrClNO3
MW:294.52966094017
CID:314886
PubChem ID:309912
Update Time:2025-04-19
Benzene,2-(3-bromopropoxy)-1-chloro-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2-(3-bromopropoxy)-1-chloro-4-nitro-
- 2-(3-bromopropoxy)-1-chloro-4-nitrobenzene
- 31191-46-5
- NSC-212373
- SCHEMBL14937641
- DTXSID10309591
- FTGLGZDMOLDOKL-UHFFFAOYSA-N
- 2-(3-bromo-propoxy)-1-chloro-4-nitro benzene
- AKOS013326405
- NSC212373
-
- Inchi: 1S/C9H9BrClNO3/c10-4-1-5-15-9-6-7(12(13)14)2-3-8(9)11/h2-3,6H,1,4-5H2
- InChI Key: FTGLGZDMOLDOKL-UHFFFAOYSA-N
- SMILES: BrCCCOC1C(=CC=C(C=1)[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 292.94547
- Monoisotopic Mass: 292.945
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 55Ų
Experimental Properties
- Density: 1.605
- Boiling Point: 390.8°Cat760mmHg
- Flash Point: 190.2°C
- Refractive Index: 1.583
- PSA: 52.37
Benzene,2-(3-bromopropoxy)-1-chloro-4-nitro- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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